![molecular formula C18H24N2O3S B4191617 4-[allyl(methylsulfonyl)amino]-N-bicyclo[2.2.1]hept-2-ylbenzamide](/img/structure/B4191617.png)
4-[allyl(methylsulfonyl)amino]-N-bicyclo[2.2.1]hept-2-ylbenzamide
Overview
Description
4-[Allyl(methylsulfonyl)amino]-N-bicyclo[2.2.1]hept-2-ylbenzamide, also known as ABP-688, is a small molecule antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first identified as a potential therapeutic target for neurological disorders such as anxiety, depression, and schizophrenia due to its ability to modulate glutamate neurotransmission.
Mechanism of Action
4-[allyl(methylsulfonyl)amino]-N-bicyclo[2.2.1]hept-2-ylbenzamide binds to the allosteric site of mGluR5, which modulates the activity of the receptor. This results in a decrease in glutamate neurotransmission, which has been shown to improve behavioral outcomes in preclinical models of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to modulate the activity of several neurotransmitter systems, including the dopaminergic and serotonergic systems. It has also been shown to reduce the release of inflammatory cytokines in the brain, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
4-[allyl(methylsulfonyl)amino]-N-bicyclo[2.2.1]hept-2-ylbenzamide is a valuable tool for studying the role of mGluR5 in neurological disorders. It has a high affinity for the receptor and is selective for mGluR5, which reduces the potential for off-target effects. However, this compound is not suitable for use in human studies due to its poor pharmacokinetic properties.
Future Directions
Future research on 4-[allyl(methylsulfonyl)amino]-N-bicyclo[2.2.1]hept-2-ylbenzamide could focus on improving its pharmacokinetic properties, which would make it a more viable therapeutic option for neurological disorders. Additionally, further studies could investigate the potential of this compound as a tool for studying the role of mGluR5 in other disease states, such as cancer and metabolic disorders.
Scientific Research Applications
4-[allyl(methylsulfonyl)amino]-N-bicyclo[2.2.1]hept-2-ylbenzamide has been extensively studied in preclinical models of neurological disorders, including animal models of anxiety, depression, and addiction. In these studies, this compound has been shown to modulate glutamate neurotransmission and improve behavioral outcomes in these models.
properties
IUPAC Name |
N-(2-bicyclo[2.2.1]heptanyl)-4-[methylsulfonyl(prop-2-enyl)amino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O3S/c1-3-10-20(24(2,22)23)16-8-6-14(7-9-16)18(21)19-17-12-13-4-5-15(17)11-13/h3,6-9,13,15,17H,1,4-5,10-12H2,2H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKKJOITZJVEORZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC=C)C1=CC=C(C=C1)C(=O)NC2CC3CCC2C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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